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Compound of Interest

Compound Name: Titanium dichloride

CAS No.: 10049-06-6

Cat. No.: B154223

Get Quote

This guide provides crucial safety protocols and logistical information for researchers,

scientists, and drug development professionals working with Titanium Dichloride (TiCl₂). The

following procedures are designed to ensure safe handling, storage, and disposal of this

chemical, minimizing risks and establishing a secure laboratory environment.

Immediate Safety Information: Hazard Overview
Titanium dichloride and its related compounds are highly reactive and hazardous. Titanium

tetrachloride, a related compound, reacts violently with water and moisture in the air, producing

corrosive hydrochloric acid fumes.[1][2][3][4] This reaction can cause severe burns to the skin,

eyes, and respiratory tract.[3] The solid form may be flammable.[5] It is critical to handle this

substance with extreme caution, utilizing appropriate engineering controls and personal

protective equipment.

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory when handling titanium dichloride. The

following equipment should be used to prevent exposure.
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Hand Protection: Wear neoprene or nitrile rubber gloves.[5][6] Gloves must be inspected

before use and disposed of properly after handling.[2]

Eye and Face Protection: Use chemical safety goggles and a face shield.[3][5][6] Contact

lenses should not be worn when working with this chemical.[5][6]

Skin and Body Protection: Wear suitable chemical-resistant protective clothing to prevent

skin exposure.[5][6][7][8]

Respiratory Protection: All work should be conducted in a chemical fume hood.[3][4][7][9] If

there is a risk of inhalation, a NIOSH-approved respirator is required. For solid forms, a dust

and mist respirator (orange cartridge) is recommended.[5] For solutions or vapors, an

organic vapor respirator (black cartridge) or a full-face particle respirator with N100

cartridges should be used.[6][10]

Quantitative Data Summary
While specific occupational exposure limits (OELs) for Titanium Dichloride are not

prominently listed in the provided safety data sheets, the table below summarizes key

quantitative information found for related compounds and solutions.

Parameter Value Compound Source

OSHA PEL / ACGIH

TLV
Not Listed Titanium (IV) Chloride [7]

Solution

Concentration
1.5M in ethanol

Titanium Dichloride

Diethoxide
[6]

Solution

Concentration

1.0M in

dichloromethane
Titanium Tetrachloride [2]

Bio-concentration

Factor (BCF)
19 - 208 Titanium (IV) Chloride [1]
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Always handle titanium dichloride in a well-ventilated area, preferably within a chemical

fume hood.[3][4][7][9][11]

Emergency eyewash fountains and safety showers must be readily available in the

immediate vicinity of any potential exposure.[4][5][6][7]

Use explosion-proof and electrically grounded equipment to prevent ignition from static

discharge.[5][6][10]

Safe Handling Procedures:

Read and understand the Safety Data Sheet (SDS) thoroughly before beginning work.

Avoid the formation of dust when handling the solid form.[5][9]

Use only non-sparking tools.[5][6]

Keep the chemical away from heat, sparks, and open flames.[5][6]

Prevent all contact with water and moist air, as it reacts violently.[1][3][7]

Avoid breathing dust, fumes, or vapors.[5][7][9] Do not allow contact with eyes, skin, or

clothing.[2]

Practice good hygiene. Wash hands and other exposed areas thoroughly with mild soap and

water after handling and before eating, drinking, or smoking.[1][5][9]

Storage Plan:

Store in a cool, dry, and well-ventilated place.[3][4][6][7]

Keep containers tightly closed to prevent contact with moisture.[1][5][6][9] Storing under an

inert atmosphere like nitrogen is also recommended.[7]

Store in a locked area accessible only to authorized personnel.[5][6][11]

Keep away from incompatible materials such as oxidizing agents, bases, and alcohols.[3][4]

[5][6]
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Disposal Plan
Titanium dichloride and its containers must be treated as hazardous waste and disposed of

according to all local, state, and federal regulations.[11][12]

Waste Disposal Procedures:

Do not dispose of waste in drains or sewers.[11][12][13]

Collect waste material in its original container or a suitable, labeled, and closed container. Do

not mix with other waste.[12]

Handle empty containers as you would the product itself, as they may contain hazardous

residues.[6][11][12]

Arrange for disposal through a licensed and approved waste disposal company.[9][11][12]

For some related titanium compounds, incineration or disposal in a designated landfill are

recommended methods.[14]

Emergency Spill Response Workflow
The following diagram outlines the logical steps for responding to a titanium dichloride spill.
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Spill Detected

Evacuate Immediate Area
Alert Personnel Seek Medical Attention if Exposed

Don Full PPE
(Respirator, Goggles, Face Shield, Gloves, Protective Clothing)

Contain the Spill
(Use dikes or absorbents)

Neutralize/Absorb Spill
(Use inert material like sand, vermiculite, or sodium bicarbonate. AVOID WATER.)

Collect Waste
(Use non-sparking tools. Place in a sealed, labeled container.)

Decontaminate Area & Equipment

Dispose of Waste
(Follow hazardous waste protocols)

Click to download full resolution via product page

Caption: Logical workflow for responding to a chemical spill of Titanium Dichloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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